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Compound of Interest

Compound Name: SRA880

Cat. No.: B1662450 Get Quote

Essential guidance on the safe and compliant disposal of the research compound SRA880 is

critical for maintaining laboratory safety and environmental integrity. While a specific Safety

Data Sheet (SDS) with explicit disposal instructions for SRA880 is not readily available in

public resources, this document provides a procedural framework based on general principles

of laboratory chemical waste management. This information is intended to guide trained

professionals in making informed decisions in consultation with their institution's Environmental

Health and Safety (EHS) department.

Immediate Safety and Handling Considerations
Before handling SRA880, it is imperative to adhere to standard laboratory safety protocols.

This includes the use of appropriate personal protective equipment (PPE), such as safety

glasses, gloves, and a lab coat. In the event of accidental contact, follow these general first-aid

measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. Seek medical attention if irritation develops or

persists.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove any

contaminated clothing.

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

SRA880 Chemical Profile
A summary of the known chemical and physical properties of SRA880 is presented below. This

information is crucial for a preliminary assessment but is not a substitute for a complete SDS.

Property Value

Chemical Formula C26H32N4O4

Molecular Weight 464.57 g/mol

Synonyms NVP-SRA880, SRA 880

Appearance Not specified in available resources

Solubility Not specified in available resources

Hazard Classification Not classified in available resources

Step-by-Step Disposal Protocol for SRA880
In the absence of a specific SDS for SRA880, a conservative approach to disposal is required.

Laboratory personnel should treat the compound as a potentially hazardous chemical unless a

qualified professional from your institution's EHS office determines it to be non-hazardous.[1]

Step 1: Hazardous Waste Determination

The first crucial step is to determine if SRA880 should be classified as hazardous waste.[1][2]

This assessment should be conducted by a qualified individual, such as a Chemical Hygiene

Officer or a member of the EHS department. The determination is typically based on the

following characteristics:[2][3]

Ignitability: The ability to create fire under certain conditions.

Corrosivity: The ability to corrode metal.
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Reactivity: The tendency to explode or release toxic gases when mixed with other

substances.

Toxicity: The potential to cause harm if ingested, inhaled, or absorbed through the skin.

If a Safety Data Sheet is available, and you would be hesitant to eat, drink, or wear the

material, it is likely a hazardous waste.[4]

Step 2: Segregation and Collection of Waste

Proper segregation of chemical waste is essential to prevent dangerous reactions.[5]

Solid SRA880 Waste: Collect any solid waste, including contaminated consumables like

gloves and weighing paper, in a designated, properly labeled, and sealed container.

Liquid SRA880 Waste: If SRA880 is in a solution, collect it in a compatible, leak-proof

container. Do not mix with other incompatible waste streams.

Empty Containers: Containers that held SRA880 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[6] After

thorough cleaning, deface the original label before disposing of the container according to

institutional guidelines.[6]

Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled.[7] The label should include:

The words "Hazardous Waste"

The full chemical name: "SRA880" and any solvents.

The approximate quantities of each component.

The date of accumulation.

The name of the principal investigator or laboratory.
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Store the waste in a designated satellite accumulation area that is at or near the point of

generation and under the control of laboratory personnel.[5][8][9]

Step 4: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8] Do

not dispose of SRA880 or its containers in the regular trash or pour it down the drain unless

explicitly approved by your EHS office.[10]

Decision Workflow for SRA880 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

SRA880 in a laboratory setting.
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Caption: Decision workflow for the disposal of SRA880.
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By following these general guidelines and, most importantly, consulting with your institution's

safety professionals, you can ensure the safe and compliant disposal of SRA880, thereby

protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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